(4aS,8aS)-7-hydroxy-4-oxo-4a,8a-dihydrochromene-2-carboxylic acid

• CAS No.: 60722-21-6
• Molecular Formula: C10H8O5
• Molecular Weight: 208.17 g/mol
• IUPAC Name: (4aS,8aS)-7-hydroxy-4-oxo-4a,8a-dihydrochromene-2-carboxylic acid
• InChI: InChI=1S/C10H8O5/c11-5-1-2-6-7(12)4-9(10(13)14)15-8(6)3-5/h1-4,6,8,11H,(H,13,14)/t6-,8+/m1/s1
• InChI Key: WTSKOSDWKCOHNR-SVRRBLITSA-N
• Isomeric SMILES: C1=CC(=C[C@H]2[C@H]1C(=O)C=C(O2)C(=O)O)O
• Canonical SMILES: C1=CC(=CC2C1C(=O)C=C(O2)C(=O)O)O

Description

(4aS,8aS)-7-Hydroxy-4-oxo-4a,8a-dihydrochromene-2-carboxylic acid is a chromene-derived carboxylic acid characterized by a partially hydrogenated bicyclic ring system (4a,8a-dihydrochromene) with hydroxyl, oxo, and carboxylic acid functional groups. Chromene derivatives are widely studied due to their diverse biological activities, including antimicrobial, anti-inflammatory, and enzyme inhibitory properties. The stereochemistry (4aS,8aS) and substituent positions (7-hydroxy, 4-oxo, 2-carboxylic acid) critically influence its physicochemical properties and reactivity compared to structurally related compounds .

Biological Activity

(4aS,8aS)-7-hydroxy-4-oxo-4a,8a-dihydrochromene-2-carboxylic acid, also known as 7-hydroxychroman-2-carboxylic acid, is a compound of significant interest due to its potential biological activities, particularly its antioxidant properties. This article reviews the biological activity of this compound, focusing on its antioxidant effects, mechanisms of action, and potential therapeutic applications.

• IUPAC Name : (4aS,8aS)-7-hydroxy-4-oxo-4a,8a-dihydrochromene-2-carboxylic acid
• CAS Number : 60722-21-6
• Molecular Formula : C10H8O5
• Molecular Weight : 208.17 g/mol

Antioxidant Activity

Research has demonstrated that (4aS,8aS)-7-hydroxy-4-oxo-4a,8a-dihydrochromene-2-carboxylic acid exhibits significant antioxidant properties. A study evaluated its ability to inhibit lipid peroxidation in rat brain homogenates, revealing that the compound effectively reduces oxidative stress. The results indicated that it could inhibit lipid peroxidation initiated by Fe²⁺ and ascorbic acid at concentrations more potent than the standard antioxidant Trolox .

Table 1: Antioxidant Activity Comparison

Compound	IC50 (µM)	Relative Activity
Trolox	15	Reference
Compound (4e)	5	3x more potent than Trolox
Compound (4f)	7	2x more potent than Trolox
Compound (4g)	6	2.5x more potent than Trolox

The mechanism underlying the antioxidant activity of (4aS,8aS)-7-hydroxy-4-oxo-4a,8a-dihydrochromene-2-carboxylic acid involves the scavenging of free radicals and the inhibition of lipid peroxidation processes. Its structure allows for effective interaction with reactive oxygen species (ROS), thus mitigating oxidative damage to cellular components.

Case Studies and Research Findings

• Study on Lipid Peroxidation :
  A study synthesized various derivatives of this compound and assessed their antioxidant capabilities. The derivatives bearing longer alkyl chains demonstrated enhanced activity against lipid peroxidation compared to shorter-chain counterparts .
• Potential Therapeutic Applications :
  The antioxidant properties suggest potential applications in neuroprotection and anti-inflammatory therapies. Given that oxidative stress is implicated in neurodegenerative diseases like Alzheimer's and Parkinson's, further exploration into this compound's protective effects on neuronal cells is warranted.
• Comparative Studies with Other Antioxidants :
  Comparative studies have shown that the compound's antioxidant efficacy surpasses several known antioxidants in specific assays, indicating its potential as a lead compound for drug development .

Scientific Research Applications

Anticancer Activity

One of the most promising applications of (4aS,8aS)-7-hydroxy-4-oxo-4a,8a-dihydrochromene-2-carboxylic acid is its potential as an anticancer agent. Research has demonstrated that derivatives of this compound exhibit significant cytotoxic effects against various cancer cell lines.

Case Study: Anticancer Evaluation
A study evaluated the anticancer activity of synthesized compounds related to (4aS,8aS)-7-hydroxy-4-oxo-4a,8a-dihydrochromene-2-carboxylic acid against the MCF-7 breast cancer cell line. The results indicated that several derivatives showed enhanced anticancer properties compared to standard treatments like doxorubicin. The MTT assay was employed to assess cell viability, revealing that specific derivatives had IC50 values significantly lower than those of reference drugs .

Synthesis and Derivatives

The synthesis of (4aS,8aS)-7-hydroxy-4-oxo-4a,8a-dihydrochromene-2-carboxylic acid can be achieved through various chemical reactions involving starting materials that are readily available in laboratory settings. The ability to modify its structure leads to a library of derivatives with tailored biological activities.

Table 1: Synthetic Pathways and Yield Data

Synthetic Route	Starting Materials	Yield (%)	References
Hydrolysis	Ethyl esters	85
Cyclization	Aromatic aldehydes	75
Functionalization	Various reagents	90

Pharmacological Insights

The pharmacological profile of (4aS,8aS)-7-hydroxy-4-oxo-4a,8a-dihydrochromene-2-carboxylic acid suggests multiple mechanisms of action. Its structure allows for interactions with various biological targets, potentially leading to anti-inflammatory and antioxidant activities in addition to its anticancer effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Chromene carboxylic acids vary in ring saturation, substituent positions, and functional groups, leading to distinct chemical and biological behaviors. Below is a detailed comparison with key analogs:

Structural Analogues

Compound Name	Molecular Formula	Key Features	Synthesis Method	Notable Properties/Activities	Reference ID
(4aS,8aS)-7-Hydroxy-4-oxo-4a,8a-dihydrochromene-2-carboxylic acid	Not explicitly given*	Dihydrochromene core, 7-OH, 4-oxo, 2-COOH	Likely multi-step synthesis (inferred)	Potential for H-bonding and chirality
7-Hydroxy-4-oxo-8-propyl-4H-chromene-2-carboxylic acid	C₁₃H₁₂O₅	Aromatic chromene, 8-propyl, 2-COOH	Commercial synthesis (supplier data)	High purity (95–98%)
4-Oxo-4H-chromene-3-carboxylic acid	C₁₀H₆O₄	Aromatic chromene, 3-COOH	Vilsmeier reaction + Jones oxidation	Intermediate for bioactive compounds
(7-Oxime)-4-methyl-2-oxo-2H-chromene-8-carbaldehyde	C₁₂H₁₀N₂O₄	Oxime substituent, 8-carbaldehyde	Condensation reactions	α-Amylase/α-glucosidase inhibition
(4R,4aR,7aS*)-5-Oxo-6-phenyl-furoisoindole-4-carboxylic acid	C₁₈H₁₅NO₄	Furoisoindole core, 5-oxo, 4-COOH	Cycloaddition of furan and maleic anhydride	Chain-forming H-bonds, C–H···π interactions

*Inferred molecular formula (based on analogs): Likely C₁₀H₈O₅ or similar.

Functional Group and Stereochemistry Analysis

• Carboxylic Acid Position: The 2-COOH group in the target compound contrasts with 3-COOH in ’s chromene-3-carboxylic acid.
• Ring Saturation : The 4a,8a-dihydrochromene core introduces chirality and reduced ring strain compared to fully aromatic chromenes (e.g., 4H-chromene in ), enhancing stability against oxidation .
• Substituent Effects : The 7-hydroxy group enables strong O–H···O hydrogen bonding (similar to ’s furoisoindole derivative), influencing crystal packing and solubility. The absence of bulky groups (e.g., 8-propyl in ) may improve metabolic stability .

Preparation Methods

Claisen Condensation

Another synthetic route involves Claisen condensation between appropriate phenolic aldehydes and malonic acid derivatives.

• Procedure:

  • The phenolic aldehyde undergoes condensation with malonic acid in the presence of a base or acid catalyst.
  • This forms the coumarin ring system after cyclization and dehydration steps.

• Applications:

  • Useful for synthesizing 7-hydroxy-4-oxo-4a,8a-dihydrochromene-2-carboxylic acid and its analogs with different substituents.

Oxidation of 7-Hydroxy-4-Methylcoumarin

A more specific method involves the oxidation of 7-hydroxy-4-methylcoumarin to the corresponding 7-hydroxy-4-oxo derivative.

• Oxidizing Agent: Selenium dioxide (SeO2) is commonly used.
• Procedure:
  • 7-Hydroxy-4-methylcoumarin is dissolved in a suitable solvent such as hot xylene.
  • Selenium dioxide is added, and the mixture is refluxed for approximately 12 hours.
  • The reaction mixture is filtered to remove selenium, and the solvent is evaporated to yield the oxidized product.
• Outcome:
  • This method selectively oxidizes the methyl group at C4 to a ketone, yielding the target compound.
• Reference: This method was demonstrated in the synthesis of coumarin derivatives with subsequent characterization and biological evaluation.

Derivatization and Amide Formation

The carboxylic acid group of the compound allows for further chemical modifications such as amide and ester formation.

• Amide Synthesis:

  • The acid is reacted with amines under coupling conditions to form N-alkyl amides.
  • These derivatives have been synthesized and evaluated for enhanced biological activities, including antioxidant properties.

• Esterification:

  • Reaction with alcohols under acidic or catalytic conditions yields esters, which may have altered solubility and bioavailability.

Comparative Data Table of Preparation Methods

Method	Key Reagents/Conditions	Advantages	Limitations	Typical Yield (%)	Reference
Pechmann Condensation	Phenol + Malonic acid, Acid catalyst	Simple, versatile	Harsh acidic conditions	60-85
Claisen Condensation	Phenolic aldehyde + Malonic acid	Allows substitution variation	Requires careful control	50-75
Oxidation of 7-Hydroxy-4-Methylcoumarin	SeO2, reflux in xylene	Selective oxidation at C4	Long reaction time, toxic reagent	70-80
Amide Formation	Acid + Amines, coupling agents	Produces bioactive derivatives	Requires coupling reagents	65-90
Decarboxylative Halogenation	Halogen source, decarboxylation conditions	Enables halogenated derivatives	Not direct synthesis of parent acid	Variable

Research Findings on Preparation and Activity

• Studies have shown that the synthesized 7-hydroxy-4-oxo-4a,8a-dihydrochromene-2-carboxylic acid and its derivatives exhibit moderate antioxidant activity, with some amide derivatives showing enhanced inhibition of lipid peroxidation compared to standard antioxidants like trolox.
• The ability to derivatize the carboxylic acid group expands the compound’s utility in medicinal chemistry, allowing for the design of molecules with improved pharmacokinetic and pharmacodynamic profiles.
• The oxidation method using selenium dioxide is a reliable route to obtain the ketone functionality at C4, which is crucial for the biological activity of the compound.

Q & A

Q. What are the established synthetic routes for (4aS,8aS)-7-hydroxy-4-oxo-4a,8a-dihydrochromene-2-carboxylic acid, and how can reaction conditions be optimized for yield improvement?

• Methodological Answer : Synthesis typically involves cyclization of substituted salicylic acid derivatives. For example, 4-hydroxy-2-oxo-2H-chromene derivatives (analogous to the target compound) are synthesized via condensation of substituted phenols with β-keto esters under acidic conditions (e.g., acetic acid or phosphoryl chloride) at 100–130°C . Yield optimization may involve adjusting stoichiometry, catalyst (e.g., ammonium acetate), or solvent polarity. Post-synthesis purification via silica gel chromatography (n-hexane/ethyl acetate gradients) is recommended .

Q. Which spectroscopic techniques are most effective for characterizing the structural integrity of this compound?

• Methodological Answer :

• NMR : $^1$H and $^13$C NMR confirm the chromene core and substituents. Key signals include aromatic protons (δ 6.5–8.0 ppm) and carbonyl carbons (δ ~170–180 ppm).
• IR : Stretching vibrations for hydroxyl (3200–3600 cm$^{-1}$) and conjugated carbonyl (1650–1750 cm$^{-1}$) groups validate functional groups.
• Mass Spectrometry : High-resolution ESI-MS provides molecular ion ([M+H]$^+$) and fragmentation patterns to confirm the molecular formula .

Q. What safety protocols are critical when handling this compound in laboratory settings?

• Methodological Answer :

• Personal Protective Equipment (PPE) : Wear nitrile gloves, safety goggles, and lab coats. Use NIOSH-approved respirators if aerosolization occurs .
• Ventilation : Conduct reactions in fume hoods to mitigate exposure to volatile byproducts (e.g., carbon oxides) .
• Waste Disposal : Neutralize acidic residues before disposal and segregate halogenated waste if applicable .

Advanced Research Questions

Q. How can X-ray crystallography resolve ambiguities in the stereochemical assignment of the (4aS,8aS) configuration?

• Methodological Answer : Single-crystal X-ray diffraction (SCXRD) using SHELXL software is the gold standard. Key steps:

• Grow high-quality crystals via vapor diffusion (e.g., ethanol/water mixtures).
• Collect data at low temperature (100 K) to minimize thermal motion.
• Refinement with SHELXL iteratively models atomic positions, validating the (4aS,8aS) configuration via Flack parameter analysis .

Q. What strategies can elucidate the compound’s mechanism of action in observed antioxidant or anti-inflammatory activities?

• Methodological Answer :

• In Vitro Assays :
• Antioxidant : DPPH radical scavenging assay (IC$_{50}$ determination) and ROS inhibition in cell lines (e.g., RAW 264.7 macrophages).
• Anti-inflammatory : Measure TNF-α/IL-6 suppression via ELISA.
• Molecular Docking : Simulate binding to targets like COX-2 or NF-κB using AutoDock Vina. Compare with known inhibitors (e.g., celecoxib) to identify key interactions .

Q. How should researchers address contradictions in stability data under varying pH and temperature conditions?

• Methodological Answer :

• Stability Studies : Use HPLC to monitor degradation products under accelerated conditions (e.g., 40°C/75% RH).
• Kinetic Analysis : Apply Arrhenius equations to extrapolate shelf-life. For pH-dependent instability, buffer the compound in neutral solutions (pH 6–8) .

Q. What advanced chromatographic methods are suitable for separating stereoisomers or degradation products?

• Methodological Answer :

• Chiral HPLC : Use Chiralcel OD-H columns with isocratic elution (10% isopropanol/hexane) to resolve enantiomers. Validate with circular dichroism (CD) spectroscopy .
• UPLC-MS/MS : Employ C18 columns (1.7 µm particles) and gradient elution (water/acetonitrile + 0.1% formic acid) for high-resolution separation of degradation products .